Cas no 832753-69-2 ([3-(trifluoromethyl)cyclohexyl]methanamine)
![[3-(trifluoromethyl)cyclohexyl]methanamine structure](https://www.kuujia.com/scimg/cas/832753-69-2x500.png)
[3-(trifluoromethyl)cyclohexyl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanemethanamine, 3-(trifluoromethyl)-
- [3-(trifluoromethyl)cyclohexyl]methanamine
- [3-(Trifluoromethyl)cyclohexyl]methylamine
- CS-0230161
- MFCD04973003
- 832753-69-2
- SCHEMBL5738234
- UEXAHUSIGXMLPD-UHFFFAOYSA-N
- EN300-102541
- (3-(TRIFLUOROMETHYL)-CYCLOHEXYL)-METHYLAMINE
- 1-[3-(TRIFLUOROMETHYL)CYCLOHEXYL]METHANAMINE
- (3-(trifluoromethyl)-cyclohexyl)-methylamine, AldrichCPR
- (3-(Trifluoromethyl)cyclohexyl)methanamine
- AKOS006295182
- WCQDDUFZBFJYIO-UHFFFAOYSA-N
- (3-Trifluoromethyl-cyclohexyl)-methylamine
- Z1198165326
-
- MDL: MFCD04973003
- Inchi: InChI=1S/C8H14F3N/c9-8(10,11)7-3-1-2-6(4-7)5-12/h6-7H,1-5,12H2
- InChI Key: WCQDDUFZBFJYIO-UHFFFAOYSA-N
- SMILES: C1CC(CC(C1)C(F)(F)F)CN
Computed Properties
- Exact Mass: 181.10783394g/mol
- Monoisotopic Mass: 181.10783394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
- XLogP3: 2.3
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 173.9±35.0 °C at 760 mmHg
- Flash Point: 66.6±10.6 °C
- Vapor Pressure: 1.2±0.3 mmHg at 25°C
[3-(trifluoromethyl)cyclohexyl]methanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
[3-(trifluoromethyl)cyclohexyl]methanamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJLD0398-250MG |
[3-(trifluoromethyl)cyclohexyl]methanamine |
832753-69-2 | 95% | 250MG |
¥ 1,584.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJLD0398-25G |
[3-(trifluoromethyl)cyclohexyl]methanamine |
832753-69-2 | 95% | 25g |
¥ 31,680.00 | 2023-04-13 | |
TRC | T899205-10mg |
[3-(trifluoromethyl)cyclohexyl]methanamine |
832753-69-2 | 10mg |
$ 50.00 | 2022-06-02 | ||
Enamine | EN300-102541-2.5g |
[3-(trifluoromethyl)cyclohexyl]methanamine, Mixture of diastereomers |
832753-69-2 | 95% | 2.5g |
$1509.0 | 2023-10-28 | |
Enamine | EN300-102541-5.0g |
[3-(trifluoromethyl)cyclohexyl]methanamine, Mixture of diastereomers |
832753-69-2 | 95% | 5.0g |
$2235.0 | 2023-07-06 | |
Chemenu | CM437700-500mg |
[3-(trifluoromethyl)cyclohexyl]methanamine |
832753-69-2 | 95%+ | 500mg |
$662 | 2023-02-01 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJLD0398-500MG |
[3-(trifluoromethyl)cyclohexyl]methanamine |
832753-69-2 | 95% | 500MG |
¥ 2,217.00 | 2023-04-13 | |
Enamine | EN300-102541-10.0g |
[3-(trifluoromethyl)cyclohexyl]methanamine, Mixture of diastereomers |
832753-69-2 | 95% | 10.0g |
$3315.0 | 2023-07-06 | |
A2B Chem LLC | AV44335-500mg |
[3-(trifluoromethyl)cyclohexyl]methanamine |
832753-69-2 | 95% | 500mg |
$668.00 | 2024-04-19 | |
Aaron | AR019ZFF-2.5g |
[3-(trifluoromethyl)cyclohexyl]methanamine |
832753-69-2 | 95% | 2.5g |
$2100.00 | 2025-02-08 |
[3-(trifluoromethyl)cyclohexyl]methanamine Related Literature
-
Ming Yang,Yunkun Yang,Qi Liu,Hongxi Zhou,Jiayue Han,Xiaoyi Xie,Faxian Xiu,Zehua Hu,Ting Yu J. Mater. Chem. C, 2020,8, 16024-16031
-
Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
-
3. A butterfly motion of formic acid and cyclobutanone in the 1 : 1 hydrogen bonded molecular cluster†Luca Evangelisti,Lorenzo Spada,Weixing Li,Susana Blanco,Juan Carlos López,Alberto Lesarri,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys., 2017,19, 204-209
-
Andrew S. Clark,Adriana San-Miguel Lab Chip, 2021,21, 3762-3774
-
J. Rolland,M. M. Obadia,A. Serghei,R. Bouchet,E. Drockenmuller Chem. Commun., 2018,54, 9035-9038
-
Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
-
8. A broad-spectral-response perovskite photodetector with a high on/off ratio and high detectivity†Yisen Wang,Ningli Chen,Zhiwei Huang,Zhenwei Ren,Hui Li,Tao Lin,Cheng Li Mater. Chem. Front., 2018,2, 1847-1852
-
Aixin Song,Jinglin Shen,Han Zhang,Zhaohua Song RSC Adv., 2015,5, 75589-75599
Additional information on [3-(trifluoromethyl)cyclohexyl]methanamine
Introduction to [3-(trifluoromethyl)cyclohexyl]methanamine (CAS No. 832753-69-2)
[3-(trifluoromethyl)cyclohexyl]methanamine, also known by its CAS number 832753-69-2, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound features a cyclohexyl ring substituted with a trifluoromethyl group and an amino group attached to a methyl group, making it a versatile building block for the synthesis of more complex molecules.
The chemical structure of [3-(trifluoromethyl)cyclohexyl]methanamine is characterized by the presence of the trifluoromethyl group, which imparts significant electronic and steric effects. The trifluoromethyl group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. Additionally, the cyclohexyl ring provides a rigid framework that can enhance the conformational stability of the compound, making it an attractive candidate for drug design and development.
In the realm of medicinal chemistry, [3-(trifluoromethyl)cyclohexyl]methanamine has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its utility in the synthesis of compounds with diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and evaluation of a series of derivatives of [3-(trifluoromethyl)cyclohexyl]methanamine as potent inhibitors of specific enzymes involved in inflammatory pathways.
The synthetic accessibility of [3-(trifluoromethyl)cyclohexyl]methanamine has also been a subject of interest. Various synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. One notable method involves the catalytic hydrogenation of a corresponding nitrile derivative, followed by reductive amination to introduce the amino group. This approach offers high yields and excellent purity, making it suitable for large-scale production.
In addition to its pharmaceutical applications, [3-(trifluoromethyl)cyclohexyl]methanamine has found use in other areas of chemistry. For example, it has been employed as a ligand in transition metal-catalyzed reactions, where its unique electronic properties can influence catalytic activity and selectivity. A recent study published in Organic Letters demonstrated the use of [3-(trifluoromethyl)cyclohexyl]methanamine-derived ligands in palladium-catalyzed cross-coupling reactions, achieving high yields and excellent regioselectivity.
The environmental impact and safety profile of [3-(trifluoromethyl)cyclohexyl]methanamine are also important considerations. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure workplace safety. Studies on its biodegradability and ecotoxicity are ongoing to provide comprehensive data on its environmental fate.
In conclusion, [3-(trifluoromethyl)cyclohexyl]methanamine (CAS No. 832753-69-2) is a versatile and promising compound with a wide range of applications in pharmaceuticals, medicinal chemistry, and other areas of organic synthesis. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.
832753-69-2 ([3-(trifluoromethyl)cyclohexyl]methanamine) Related Products
- 483286-64-2(3-[(2-Hydroxy-ethylamino)-methyl]-6-methyl-1H-quinolin-2-one)
- 1806171-15-2(3-(Chloromethyl)-4-iodo-6-methyl-2-(trifluoromethoxy)pyridine)
- 2001898-58-2(2-(4,4-Difluoro-1-hydroxycyclohexyl)acetic acid)
- 2639439-95-3(3-{(tert-butoxy)carbonylamino}quinoxaline-2-carboxylic acid)
- 1379244-39-9(Ethyl 3-methoxy-4-methylpicolinate)
- 2248386-62-9(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dichlorophenyl)-1H-pyrazole-3-carboxylate)
- 2640972-77-4(2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-4-yl]-1,8-naphthyridine)
- 7546-48-7(N,N-Dimethyl(2-methyl-1H-pyrrolo2,3-bpyridin-3-yl)methanamine)
- 2138281-64-6(Ethanone, 1-(3-ethenyl-2-thienyl)-)
- 1554588-08-7(2-(3-Cyclopropyloxolan-3-yl)acetic acid)
